Cas no 91246-63-8 (4-[(oxolan-2-yl)methoxy]aniline)

• Product Name: 4-[(oxolan-2-yl)methoxy]aniline
• CAS No: 91246-63-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD06801285
• CID: 799464
• PubChem ID: 329776479
• Update Time: 2025-06-11

4-[(oxolan-2-yl)methoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-((Tetrahydrofuran-2-yl)methoxy)aniline
• 4-(tetrahydrofuran-2-ylmethoxy)aniline(SALTDATA: FREE)
• 4-(Tetrahydro-furan-2-ylmethoxy)-phenylamine
• 4-(tetrahydrofurfuryloxy)aniline hydrochloride
• Benzenamine,4-[(tetrahydro-2-furanyl)methoxy]-
• 4-[(oxolan-2-yl)methoxy]aniline
• 4-(oxolan-2-ylmethoxy)aniline
• 4-(Tetrahydrofuran-2-ylmethoxy)aniline, AldrichCPR
• 4-(tetrahydro-2-furanylmethoxy)aniline
• MFCD06801285
• AKOS022184981
• CS-0271372
• SCHEMBL3025476
• AKOS000129237
• AB00999094-01
• EN300-43244
• 4-(tetrahydrofuran-2-ylmethoxy)aniline
• DTXSID60424400
• 91246-63-8
• BS-38718
• HMS1704I05
• 4-(tetrahydrofurfuryloxy)aniline hydrochloride

• MDL： MFCD06801285
• Inchi： 1S/C11H15NO2/c12-9-3-5-10(6-4-9)14-8-11-2-1-7-13-11/h3-6,11H,1-2,7-8,12H2
• InChI Key： BDTTYRMUFWQXNJ-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.126
• Boiling Point: 347°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.557

4-[(oxolan-2-yl)methoxy]aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-[(oxolan-2-yl)methoxy]aniline

Research Briefing on 4-[(oxolan-2-yl)methoxy]aniline (CAS: 91246-63-8) in Chemical Biology and Pharmaceutical Applications

4-[(oxolan-2-yl)methoxy]aniline (CAS: 91246-63-8) is a synthetic organic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features an aniline moiety linked to a tetrahydrofuran (THF) ring via a methoxy bridge, making it a versatile intermediate for the synthesis of more complex molecules. Recent studies have explored its role in drug discovery, particularly as a building block for novel bioactive compounds targeting various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-[(oxolan-2-yl)methoxy]aniline as a precursor for the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, highlighting the compound's potential in oncology drug development.

Another recent application of 4-[(oxolan-2-yl)methoxy]aniline was reported in the field of antimicrobial research. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel Schiff base derivatives using this compound as a starting material. These derivatives showed promising activity against multidrug-resistant bacterial strains, suggesting their potential as leads for new antibiotics. The study emphasized the importance of the THF ring in enhancing the bioavailability and metabolic stability of the resulting molecules.

Beyond its direct therapeutic applications, 4-[(oxolan-2-yl)methoxy]aniline has also been utilized in chemical biology as a probe for studying enzyme mechanisms. A 2023 study in ACS Chemical Biology employed this compound to investigate the substrate specificity of cytochrome P450 enzymes. The researchers found that the compound's unique structure allowed it to act as a selective substrate for certain P450 isoforms, providing insights into enzyme-substrate interactions that could inform the design of more effective prodrugs.

The synthesis and scalability of 4-[(oxolan-2-yl)methoxy]aniline have also been subjects of recent research. A 2021 publication in Organic Process Research & Development presented an optimized synthetic route for this compound, emphasizing green chemistry principles such as reduced solvent use and improved yield. This advancement is critical for enabling large-scale production of the compound for both research and potential commercial applications.

Looking ahead, the versatility of 4-[(oxolan-2-yl)methoxy]aniline suggests it will continue to play an important role in medicinal chemistry and drug discovery. Current research directions include exploring its use in targeted drug delivery systems and as a scaffold for the development of dual-acting therapeutic agents. As the understanding of its pharmacological properties deepens, this compound may emerge as a key player in addressing unmet medical needs across multiple therapeutic areas.